Cas no 832735-99-6 (3-(piperazin-1-yl)benzonitrile hydrochloride)
832735-99-6 structure
Product Name:3-(piperazin-1-yl)benzonitrile hydrochloride
CAS No:832735-99-6
MF:C11H14ClN3
MW:223.701961040497
CID:673851
PubChem ID:69769991
Update Time:2025-04-19
3-(piperazin-1-yl)benzonitrile hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(piperazin-1-yl)benzonitrile hydrochloride
- Benzonitrile, 3-(1-piperazinyl)-, monohydrochloride
- 3-(PIPERAZIN-1-YL)BENZONITRILEHYDROCHLORIDE
- 3-piperazin-1-ylbenzonitrile;hydrochloride
- SCHEMBL6408589
- AKOS025149810
- 1-(3-cyanophenyl)piperazine hydrochloride
- F2167-9473
- SWHLUGJSJXSHBF-UHFFFAOYSA-N
- 832735-99-6
-
- Inchi： 1S/C11H13N3.ClH/c12-9-10-2-1-3-11(8-10)14-6-4-13-5-7-14;/h1-3,8,13H,4-7H2;1H
- InChI Key： SWHLUGJSJXSHBF-UHFFFAOYSA-N
- SMILES： Cl.N1(C2C=CC=C(C#N)C=2)CCNCC1
Computed Properties
- Exact Mass: 223.0876252g/mol
- Monoisotopic Mass: 223.0876252g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 224
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.1Ų
3-(piperazin-1-yl)benzonitrile hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2167-9473-0.25g |
3-(piperazin-1-yl)benzonitrile hydrochloride |
832735-99-6 | 95%+ | 0.25g |
$80.0 | 2023-09-06 | |
| Life Chemicals | F2167-9473-0.5g |
3-(piperazin-1-yl)benzonitrile hydrochloride |
832735-99-6 | 95%+ | 0.5g |
$125.0 | 2023-09-06 | |
| Life Chemicals | F2167-9473-1g |
3-(piperazin-1-yl)benzonitrile hydrochloride |
832735-99-6 | 95%+ | 1g |
$170.0 | 2023-09-06 | |
| Life Chemicals | F2167-9473-2.5g |
3-(piperazin-1-yl)benzonitrile hydrochloride |
832735-99-6 | 95%+ | 2.5g |
$340.0 | 2023-09-06 | |
| Life Chemicals | F2167-9473-5g |
3-(piperazin-1-yl)benzonitrile hydrochloride |
832735-99-6 | 95%+ | 5g |
$510.0 | 2023-09-06 | |
| Life Chemicals | F2167-9473-10g |
3-(piperazin-1-yl)benzonitrile hydrochloride |
832735-99-6 | 95%+ | 10g |
$730.0 | 2023-09-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1141574-5g |
3-(Piperazin-1-yl)benzonitrile hydrochloride |
832735-99-6 | 97% | 5g |
￥2310.00 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1107624-1g |
3-(Piperazin-1-yl)benzonitrile hydrochloride |
832735-99-6 | 97% | 1g |
$320 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1107624-1g |
3-(Piperazin-1-yl)benzonitrile hydrochloride |
832735-99-6 | 97% | 1g |
$320 | 2025-03-01 | |
| Ambeed | A366440-1g |
3-(Piperazin-1-yl)benzonitrile hydrochloride |
832735-99-6 | 98+% | 1g |
$63.0 | 2025-04-16 |
3-(piperazin-1-yl)benzonitrile hydrochloride Suppliers
Amadis Chemical Company Limited
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(CAS:832735-99-6)3-(piperazin-1-yl)benzonitrile hydrochloride
Order Number:A1249326
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:53
Price ($):170
Email:sales@amadischem.com
3-(piperazin-1-yl)benzonitrile hydrochloride Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Amadis Chemical Company Limited
(CAS:832735-99-6)3-(piperazin-1-yl)benzonitrile hydrochloride
Purity:99%
Quantity:5g
Price ($):170